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Abstract

This application note details a robust method for the quantitative analysis of methenolone
enanthate in oil-based pharmaceutical formulations using gas chromatography-mass
spectrometry (GC-MS). The described protocol provides a reliable and reproducible approach
for the quality control and forensic analysis of this anabolic androgenic steroid. The
methodology encompasses sample preparation, chromatographic separation, and mass
spectrometric detection, ensuring high selectivity and sensitivity.

Introduction

Methenolone enanthate is a long-acting anabolic steroid used for its performance-enhancing
and therapeutic effects. Accurate and reliable analytical methods are crucial for the quality
control of pharmaceutical products containing this compound to ensure proper dosage and to
detect counterfeit or substandard products. Gas chromatography coupled with mass
spectrometry (GC-MS) is a powerful technique for the separation, identification, and
guantification of anabolic steroids due to its high resolution and specificity. This note provides a
detailed protocol for the GC-MS analysis of methenolone enanthate.

Experimental Protocols
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Sample Preparation (for Oil-Based Solutions)

This protocol is adapted from a validated method for the analysis of anabolic steroids in

pharmaceutical products.[1]

Sample Dilution: Accurately weigh a portion of the oil-based sample and dilute it with
methanol to achieve an approximate final concentration of 50 pug/mL of methenolone
enanthate.

Internal Standard: Add an internal standard (e.g., testosterone phenylpropionate) to the
diluted sample solution to a final concentration of approximately 9.5 pg/mL.[1]

Vortexing and Sonication: Vortex the solution for 10 seconds, followed by sonication for 10
minutes to ensure complete dissolution and homogenization.[1]

Centrifugation: Centrifuge the sample at 3000 rpm for 5 minutes to precipitate any insoluble
excipients.[1]

Aliquot for Analysis: Transfer the clear supernatant to an autosampler vial for GC-MS
analysis.

GC-MS Instrumentation and Conditions

The following instrumental parameters are based on a validated method for the analysis of

anabolic androgenic steroids and are suitable for the analysis of methenolone enanthate.[1]

Gas Chromatograph: Agilent 7890A GC System (or equivalent)

Mass Spectrometer: Agilent 5975C Mass Spectrometer (or equivalent)[1]

Injector: Splitless mode, 1.0 pL injection volume, injector temperature of 280°C.[1]
Carrier Gas: Helium at a constant flow of 2.5 mL/min.[1]

Column: HP-5MS (5% Phenyl Methyl Siloxane), 25 m x 0.20 mm i.d., 0.33 um film thickness
(or equivalent).[1]

Oven Temperature Program:
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o Initial temperature: 200°C

o Ramp: 30°C/min to 250°C, hold for 16 minutes

o Ramp: 30°C/min to 300°C, hold for 8.5 minutes[1]
¢ MS Interface Temperature: 280°C[1]
» lon Source Temperature: 230°C[1]
« lonization Energy: 70 eV[1]

e Acquisition Mode: Selected lon Monitoring (SIM) for quantification and full scan for
confirmation.

Data Presentation
Quantitative Data Summary

The following table summarizes the key quantitative data for the GC-MS analysis of
methenolone enanthate.

Parameter Value Reference
Molecular Weight 414.6 g/mol [2]
Retention Index 3559 [3]
Quantification lon (m/z) 414 (M+)

Qualifier lons (M/z) 284, 269, 135

Note: The retention index is a more robust measure than retention time as it is less susceptible
to variations in chromatographic conditions.[3]

Mass Spectrum of Methenolone Enanthate

The electron ionization (El) mass spectrum of methenolone enanthate is characterized by a
molecular ion peak at m/z 414 and several distinct fragment ions that can be used for
identification and quantification.
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Method Validation (Representative Performance)

While a specific validation report for methenolone enanthate under the exact conditions
described is not available, the following parameters are representative of the performance of
similar GC-MS methods for anabolic steroids.[1]

Validation Parameter Typical Performance

Linearity (R?) >0.99

Limit of Detection (LOD) 1-10 ng/mL

Limit of Quantification (LOQ) 2.5-25 ug/mL

Recovery 80 - 120%

Precision (RSD) < 15%
Visualization

Experimental Workflow

The following diagram illustrates the logical flow of the GC-MS analysis of methenolone
enanthate.
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Caption: Workflow for GC-MS analysis of methenolone enanthate.
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Conclusion

The GC-MS method described in this application note provides a selective and reliable means
for the quantitative analysis of methenolone enanthate in oil-based pharmaceutical
formulations. The detailed protocol and data presented can be readily implemented in quality
control and research laboratories. The use of an internal standard and selected ion monitoring
ensures accurate and precise results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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